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Compound of Interest

Compound Name:
3-((tert-Butoxycarbonyl)amino)-5-

methylhexanoic acid

Cat. No.: B150067 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
(3S)-3-((tert-Butoxycarbonyl)amino)-5-methylhexanoic acid is a chiral carboxylic acid and a

key intermediate in the synthesis of several pharmacologically active molecules. Its structure

incorporates a tert-butoxycarbonyl (Boc) protecting group on an amino functional group, a

common strategy in peptide synthesis and the development of pharmaceuticals to prevent

unwanted side reactions.[1] This compound is of particular interest in the pharmaceutical

industry as a crucial building block in the asymmetric synthesis of (S)-Pregabalin, a potent

anticonvulsant and analgesic drug.[2][3] This guide provides an in-depth overview of its

chemical and physical properties, molecular structure, synthesis, and its pivotal role in drug

development.

Chemical and Physical Properties
The quantitative data for (3S)-3-((tert-Butoxycarbonyl)amino)-5-methylhexanoic acid are

summarized in the table below for easy reference and comparison.
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Property Value

CAS Number 132549-43-0[4]

Molecular Formula C12H23NO4

Molecular Weight 245.32 g/mol

Melting Point 53-55 °C

Solubility Very slightly soluble (1.1 g/L at 25°C)

Appearance White solid

IUPAC Name
(3S)-5-methyl-3-[(2-methylpropan-2-

yl)oxycarbonylamino]hexanoic acid

Molecular Structure
The structure of (3S)-3-((tert-Butoxycarbonyl)amino)-5-methylhexanoic acid features a

hexanoic acid backbone with a methyl group at the 5-position and a Boc-protected amino

group at the 3-position, which is a chiral center.
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Key Structural Features of (3S)-3-((tert-Butoxycarbonyl)amino)-5-methylhexanoic Acid

Carboxylic Acid Group Chiral Center

Boc Protecting Group

Isobutyl Group
COOH C3 (S-configuration)

 attached to

N-Boc attached to

Isobutyl

 attached to
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Workflow for the Synthesis of (S)-Pregabalin

Precursor Molecule
(e.g., 3-cyano-5-methylhexanoic acid)

(3S)-3-((tert-Butoxycarbonyl)amino)
-5-methylhexanoic acid

 Enantioselective Synthesis
/ Resolution & Boc Protection 

(S)-Pregabalin

 Boc Deprotection
(Acidic Conditions) 

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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